Ethyl 3-amino-4-(2-fluorophenyl)thiophene-2-carboxylate
Overview
Description
Ethyl 3-amino-4-(2-fluorophenyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C13H12FNO2S and its molecular weight is 265.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Ethyl 3-amino-4-(2-fluorophenyl)thiophene-2-carboxylate is a compound that has been explored in various research studies for its synthetic and structural characteristics. One study involved the synthesis and characterization of a similar compound, ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, highlighting the methods used to synthesize such complex molecules and their detailed structural analysis using techniques like FT-IR, UV-Visible, and single-crystal X-ray diffraction (Sapnakumari et al., 2014). This study provides insights into the crystalline structure and intermolecular interactions, which are crucial for understanding the compound's properties and potential applications.
Chemical Reactions and Biological Evaluations
In another study, a series of compounds including ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates were synthesized and evaluated for their anti-microbial activity (Spoorthy et al., 2021). The research provides a foundation for understanding how modifications in the thiophene structure can lead to potential antimicrobial agents, showcasing the versatility of thiophene derivatives in medicinal chemistry.
Crystal Structure Analysis
The importance of crystal structure analysis in understanding the properties of thiophene derivatives is further emphasized by a study on the synthesis and crystal structure of a new azo-Schiff base derived from a thiophene compound (Menati et al., 2020). This research highlights how structural details can influence the compound's applications, especially in the development of new materials or pharmaceuticals.
Antimicrobial Activity
The potential antimicrobial applications of thiophene derivatives are also under investigation, as seen in the synthesis of substituted thienopyrimidines and their evaluation as antibacterial agents (More et al., 2013). Such studies contribute to the discovery of new drugs and provide a deeper understanding of the relationship between structure and biological activity.
Properties
IUPAC Name |
ethyl 3-amino-4-(2-fluorophenyl)thiophene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO2S/c1-2-17-13(16)12-11(15)9(7-18-12)8-5-3-4-6-10(8)14/h3-7H,2,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDTZJSDTBOTTET-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=CS1)C2=CC=CC=C2F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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